Cas no 6299-95-2 (4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide)

• Product Name: 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
• CAS No: 6299-95-2
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 1644027
• PubChem ID: 54602458
• Update Time: 2025-04-21

4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
• 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide,hydrochloride
• NSC 45106
• NSC-45106
• DTXSID60713361
• 4-Methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide--hydrogen chloride (1/1)
• 6299-95-2
• NSC45106

• Inchi： 1S/C19H23N3O.ClH/c1-20-13-8-14-21(16-15-20)19(23)22(17-9-4-2-5-10-17)18-11-6-3-7-12-18;/h2-7,9-12H,8,13-16H2,1H3;1H
• InChI Key： FGDVLEUSZOSHPB-UHFFFAOYSA-N
• SMILES： Cl.O=C(N(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C)CCC1

Computed Properties

• Exact Mass: 309.18429
• Monoisotopic Mass: 345.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• PSA: 26.79